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An In-depth Technical Guide to the Basic Properties of 7-Chloro-1H-pyrazolo[3,4-c]pyridine

Introduction
The pyrazolo[3,4-c]pyridine scaffold is a privileged heterocyclic motif in medicinal chemistry

and drug discovery. Its structural resemblance to endogenous purines allows it to function as a

bioisostere, interacting with a wide array of biological targets, including kinases and other ATP-

binding proteins.[1] Consequently, derivatives of this scaffold have shown promise in the

development of treatments for cancer, neurological disorders, and inflammatory diseases.[2]

Among the various substituted pyrazolo[3,4-c]pyridines, 7-Chloro-1H-pyrazolo[3,4-c]pyridine
(CAS No: 76006-11-6) serves as a particularly valuable and versatile intermediate. The

presence of a strategically positioned chlorine atom at the 7-position provides a reactive handle

for a multitude of cross-coupling reactions, enabling the systematic elaboration of the core

structure. This guide offers a comprehensive overview of the fundamental properties,

synthesis, reactivity, and applications of this key building block for researchers and

professionals in drug development.
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Physicochemical and Structural Properties
7-Chloro-1H-pyrazolo[3,4-c]pyridine is a white crystalline solid at room temperature.[3] Its

core structure consists of a fused pyrazole and pyridine ring system. The key physicochemical

properties are summarized in the table below.

Property Value Source

CAS Number 76006-11-6 [3]

Molecular Formula C₆H₄ClN₃ [2]

Molecular Weight 153.57 g/mol [2]

Monoisotopic Mass 153.00937 Da [4]

IUPAC Name
7-chloro-1H-pyrazolo[3,4-

c]pyridine
N/A

InChI Key
LGYXPMDWRGMZCV-

UHFFFAOYSA-N
[4]

SMILES C1=CN=C(C2=C1C=NN2)Cl [4]

Predicted XlogP 1.4 [4]

Form Solid

Synthesis of 7-Chloro-1H-pyrazolo[3,4-c]pyridine
The synthesis of the pyrazolo[3,4-c]pyridine core is typically achieved through the cyclization of

appropriately substituted pyridine precursors. One established method involves the

diazotization of an aminopyridine followed by intramolecular cyclization.

Synthetic Workflow Diagram
The following diagram illustrates a typical synthetic pathway from a substituted aminopyridine.
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Synthesis of 7-Chloro-1H-pyrazolo[3,4-c]pyridine

2-Chloro-3-amino-4-methylpyridine Diazonium Salt Intermediate

 NaNO₂, Acetic Acid 
 < 13 °C 7-Chloro-1H-pyrazolo[3,4-c]pyridine

 Intramolecular Cyclization 
 (Warming to RT) 

Click to download full resolution via product page

Caption: Synthetic route to 7-Chloro-1H-pyrazolo[3,4-c]pyridine.

Detailed Experimental Protocol
This protocol is adapted from a procedure described for the synthesis of 7-Chloro-1H-
pyrazolo[3,4-c]pyridine.[3] The causality behind key steps is explained to provide field-proven

insight.

Objective: To synthesize 7-Chloro-1H-pyrazolo[3,4-c]pyridine from 2-chloro-3-amino-4-

methylpyridine.

Materials:

2-chloro-3-amino-4-methylpyridine (71.1 mmol)

Sodium nitrite (NaNO₂) (107 mmol)

Potassium acetate (92 mmol)

Acetic acid (200 mL)

Saturated sodium bicarbonate solution

Ethyl acetate

Hexane

Silica gel

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1590642/docs?utm_src=pdf-body-img#7-chloro-1h-pyrazolo-3-4-c-pyridine-basic-properties
https://www.benchchem.com/product/b1590642/docs?utm_src=pdf-body#7-chloro-1h-pyrazolo-3-4-c-pyridine-basic-properties
https://www.benchchem.com/product/b1590642/docs?utm_src=pdf-body#7-chloro-1h-pyrazolo-3-4-c-pyridine-basic-properties
https://www.benchchem.com/product/b1590642/docs?utm_src=pdf-body#7-chloro-1h-pyrazolo-3-4-c-pyridine-basic-properties
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB32464270.htm
https://www.benchchem.com/product/b1590642/docs?utm_src=pdf-body#7-chloro-1h-pyrazolo-3-4-c-pyridine-basic-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1590642?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure:

Reaction Setup: In a suitable reaction vessel, dissolve 2-chloro-3-amino-4-methylpyridine

(10.14 g, 71.1 mmol) and potassium acetate (9.02 g, 92 mmol) in acetic acid (200 mL).

Scientist's Insight: Acetic acid serves as both the solvent and the acidic medium required

for the formation of nitrous acid in situ. Potassium acetate acts as a buffer.

Diazotization: Cool the solution in an ice bath to maintain an internal temperature below 13

°C. Slowly add a solution of sodium nitrite (7.36 g, 107 mmol) in water (30 mL) dropwise.

Scientist's Insight: The dropwise addition at low temperature is critical to control the

exothermic reaction and prevent the premature decomposition of the unstable diazonium

salt intermediate.

Cyclization: After the addition is complete, allow the reaction mixture to slowly warm to room

temperature and stir for 66 hours.

Scientist's Insight: The extended reaction time at room temperature facilitates the

intramolecular cyclization, leading to the formation of the pyrazole ring.

Work-up and Extraction: Concentrate the reaction mixture under reduced pressure. Carefully

neutralize the residue with a saturated sodium bicarbonate solution until alkaline. Extract the

aqueous layer with ethyl acetate.

Scientist's Insight: Neutralization is necessary to remove acetic acid and precipitate the

product, which is then extracted into an organic solvent.

Purification: Combine the organic extracts, dry over anhydrous sulfate, and evaporate the

solvent. Adsorb the crude product onto silica gel. Purify by flash column chromatography

using a gradient of ethyl acetate in hexane (0% to 100%).[3]

Scientist's Insight: Chromatography is essential to separate the desired product from

unreacted starting materials and side products, yielding the pure, white crystalline 7-
chloro-1H-pyrazolo[3,4-c]pyridine.[3]
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Characterization: The final product can be characterized by mass spectrometry, which

should show peaks at m/z = 153.9 and 155.9, corresponding to the [M+H]⁺ ions for the ³⁵Cl

and ³⁷Cl isotopes, respectively.[3]

Chemical Reactivity and Derivatization
The utility of 7-Chloro-1H-pyrazolo[3,4-c]pyridine in drug discovery stems from its capacity

for selective functionalization at multiple positions. The pyrazole ring offers two nitrogen atoms

(N-1 and N-2) for alkylation or protection, while the chloro-substituent at C-7 is a prime site for

transition metal-catalyzed cross-coupling reactions.

Key Reaction Vectors
Recent studies have demonstrated the selective elaboration of the related 5-halo-1H-

pyrazolo[3,4-c]pyridine scaffold, and similar principles apply to the 7-chloro isomer.[1]

N-1/N-2 Functionalization: The pyrazole nitrogens can be selectively protected or alkylated,

which not only prevents unwanted side reactions but also provides a vector for introducing

additional functionality.[1]

C-7 Cross-Coupling: The C-7 chlorine atom is readily displaced via palladium-catalyzed

reactions such as Suzuki-Miyaura (for C-C bond formation) and Buchwald-Hartwig amination

(for C-N bond formation).[1] This allows for the introduction of a wide range of aryl,

heteroaryl, and amino substituents.

C-3 Functionalization: The C-3 position can be functionalized through borylation followed by

Suzuki-Miyaura cross-coupling.[1]

Derivatization Strategy Diagram
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Key Derivatization Pathways
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Caption: Major reaction vectors for elaborating the core scaffold.

Applications in Drug Discovery
Pyrazolo[3,4-c]pyridine compounds are recognized as potent inhibitors of various kinases,

including Glycogen Synthase Kinase-3 (GSK-3) and Cyclin-Dependent Kinases (CDKs).[2]

Their structural similarity to purines allows them to compete for the ATP-binding site of these

enzymes.[1] The ability to rapidly generate diverse libraries of analogues from 7-Chloro-1H-
pyrazolo[3,4-c]pyridine makes it an invaluable starting point for fragment-based drug

discovery (FBDD) campaigns aimed at developing novel therapeutics.[1]

Safety and Handling
While specific toxicity data for 7-Chloro-1H-pyrazolo[3,4-c]pyridine is not readily available,

related chloro-substituted heterocyclic compounds are often classified as acute toxicants and

irritants. Standard laboratory precautions should be observed, including the use of personal
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protective equipment (gloves, safety glasses, lab coat) and handling in a well-ventilated fume

hood.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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